Cas no 14074-21-6 (1-Naphthalenol, 2-(4-morpholinylmethyl)-)

1-Naphthalenol, 2-(4-morpholinylmethyl)- structure
14074-21-6 structure
Product Name:1-Naphthalenol, 2-(4-morpholinylmethyl)-
CAS No:14074-21-6
MF:C15H17NO2
MW:243.300984144211
CID:96629
PubChem ID:382950
Update Time:2025-04-19

1-Naphthalenol, 2-(4-morpholinylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Naphthalenol, 2-(4-morpholinylmethyl)-
    • 2-(morpholin-4-ylmethyl)naphthalen-1-ol
    • Oprea1_065123
    • HMS2636F18
    • CCG-46215
    • SMR000272917
    • cid_382950
    • 2-[(morpholin-4-yl)methyl]naphthalen-1-ol
    • HMS1557H09
    • 2-(morpholinomethyl)-1-naphthol
    • SR-01000311073
    • HMS3360M06
    • SR-01000311073-2
    • AKOS000605808
    • NSC-670853
    • T9Z
    • 2-morpholinomethyl-1-naphthol
    • 14074-21-6
    • BDBM34857
    • CHEMBL1408056
    • BAS 00226361
    • TimTec1_008259
    • 2-(morpholin-4-ium-4-ylmethyl)naphthalen-1-ol
    • XJKMEOFFCYJCGT-UHFFFAOYSA-N
    • 2-(4-morpholinylmethyl)-1-naphthalenol
    • MLS000713436
    • 2-(morpholinomethyl)naphthalen-1-ol
    • NSC670853
    • DTXSID10327619
    • Oprea1_175196
    • SCHEMBL5307965
    • SR-01000311073-1
    • DTXCID30278730
    • Inchi: 1S/C15H17NO2/c17-15-13(11-16-7-9-18-10-8-16)6-5-12-3-1-2-4-14(12)15/h1-6,17H,7-11H2
    • InChI Key: XJKMEOFFCYJCGT-UHFFFAOYSA-N
    • SMILES: O1CCN(CC2C=CC3C=CC=CC=3C=2O)CC1

Computed Properties

  • Exact Mass: 243.12601
  • Monoisotopic Mass: 243.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 32.7Ų

Experimental Properties

  • PSA: 32.7

1-Naphthalenol, 2-(4-morpholinylmethyl)- Related Literature

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